3-Methoxy-1-methyl-3-azetidinecarboxylic acid

• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 3-methoxy-1-methylazetidine-3-carboxylic acid
• InChI: InChI=1S/C6H11NO3/c1-7-3-6(4-7,10-2)5(8)9/h3-4H2,1-2H3,(H,8,9)
• InChI Key: NJOLPBHDUVAWKV-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(C1)(C(=O)O)OC

Description

3-Methoxy-1-methyl-3-azetidinecarboxylic acid is a chemical compound with the molecular formula C6H11NO3 and a molecular weight of 145.16 g/mol It is a derivative of azetidinecarboxylic acid, featuring a methoxy group and a methyl group attached to the azetidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methoxy-1-methyl-3-azetidinecarboxylic acid typically involves the reaction of azetidine derivatives with methoxy and methyl substituents. One common method involves the use of azetidine-3-carboxylic acid as a starting material, which undergoes methylation and methoxylation reactions under controlled conditions. The reaction conditions often include the use of appropriate solvents, catalysts, and temperature control to ensure the desired product yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and scalability .

Chemical Reactions Analysis

Types of Reactions

3-Methoxy-1-methyl-3-azetidinecarboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The methoxy and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can produce a variety of functionalized derivatives .

Scientific Research Applications

3-Methoxy-1-methyl-3-azetidinecarboxylic acid has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Methoxy-1-methyl-3-azetidinecarboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action are essential to understand its potential therapeutic applications .

Comparison with Similar Compounds

Similar Compounds

3-Azetidinecarboxylic acid: A structurally similar compound with different substituents.

1-Methyl-3-azetidinecarboxylic acid: Another derivative with a methyl group but lacking the methoxy group.

3-Methoxy-3-azetidinecarboxylic acid: Similar structure but with different substitution patterns

Uniqueness

3-Methoxy-1-methyl-3-azetidinecarboxylic acid is unique due to its specific combination of methoxy and methyl groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .